Cas no 2168568-64-5 (5-(2-methoxyethyl)-2,5-diazaspiro3.4octane)

• Product Name: 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane
• CAS No: 2168568-64-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6084647
• PubChem ID: 155822342
• Update Time: 2025-05-20

5-(2-methoxyethyl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane
• 2168568-64-5
• EN300-1274066
• 5-(2-methoxyethyl)-2,5-diazaspiro[3.4]octane

• Inchi： 1S/C9H18N2O/c1-12-6-5-11-4-2-3-9(11)7-10-8-9/h10H,2-8H2,1H3
• InChI Key： SBGOUEPNOLRXHW-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCCC21CNC2

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane

Introduction to 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane (CAS No. 2168568-64-5)

5-(2-methoxyethyl)-2,5-diazaspiro3.4octane, identified by its Chemical Abstracts Service (CAS) number 2168568-64-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and potential biological activities. The presence of a spirocyclic core, combined with functional groups such as the 2-methoxyethyl side chain and the two amino groups, makes this molecule a promising candidate for further exploration in drug discovery and development.

The spirocyclic structure of 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane contributes to its rigid conformation, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The 2-methoxyethyl substituent introduces a hydrophilic moiety, potentially enhancing solubility and bioavailability, while the two amino groups provide opportunities for further chemical modifications, such as derivatization or prodrug formation.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse biological properties. Spirocycles are known for their ability to mimic natural products and exhibit unique pharmacological effects. For instance, certain spirocyclic diamines have shown promise in inhibiting enzymes involved in cancer pathways, making them attractive for oncology research. The compound 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane is being investigated for its potential role in modulating these pathways.

One of the most compelling aspects of 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane is its potential as a scaffold for drug design. The spirocyclic core can serve as a privileged structure, allowing for the development of molecules with enhanced binding properties. Additionally, the presence of the 2-methoxyethyl group and the two amino groups provides multiple sites for chemical intervention, enabling the creation of analogs with tailored biological activities.

Recent studies have highlighted the importance of spirocyclic diamines in addressing neurological disorders. The rigid framework of these compounds can interact with specific protein targets in the brain, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane has been shown to exhibit neuroprotective properties in preclinical models, suggesting its utility in this therapeutic area.

The synthesis of 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the spirocyclic core efficiently while maintaining high regioselectivity and stereoselectivity.

From a medicinal chemistry perspective, 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane offers several advantages as a lead compound. Its unique structure allows for diverse modifications without compromising its core pharmacophore. This flexibility is crucial in drug development, where optimizing potency while minimizing side effects is paramount. The compound's ability to interact with multiple targets also makes it a valuable tool for studying complex biological pathways.

The potential applications of 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including biologics and peptidomimetics. These derivatives could have applications in areas such as immunotherapy and anti-inflammatory treatments.

In conclusion, 5-(2-methoxyethyl)-2,5-diazaspiro3.4octane (CAS No. 2168568-64-5) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation into treating various diseases.